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Compound of Interest

Compound Name:
Cyclobutanecarbonyl

isothiocyanate

Cat. No.: B060450 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for cyclobutanecarbonyl isothiocyanate is

not publicly available. This guide has been compiled using data from structurally analogous

compounds, namely allyl isothiocyanate, cyclohexyl isothiocyanate, and cyclopentyl

isothiocyanate, as well as general safety protocols for handling reactive and uncharacterized

chemical compounds. The information herein should be used as a preliminary guide for risk

assessment and is not a substitute for a compound-specific SDS. All laboratory work should be

conducted with the utmost caution and under the supervision of qualified personnel.

Hazard Identification and Classification
Based on analogous isothiocyanate compounds, cyclobutanecarbonyl isothiocyanate is

anticipated to be a hazardous substance. The primary hazards are expected to be:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[1][3] Isothiocyanates

are known skin irritants and sensitizers.[3][4]

Eye Damage/Irritation: Causes serious eye damage.[1][3] It is expected to be a lachrymator,

a substance that causes tearing.[1][2]

Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.[3][4]
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Reactivity: Moisture-sensitive.[1] Reacts with water, acids, strong oxidizing agents, strong

bases, alcohols, and amines.[1]

Physical and Chemical Properties (Inferred)
Quantitative data for cyclobutanecarbonyl isothiocyanate is not available. The following

table summarizes data from analogous compounds to provide an estimated profile.

Property
Allyl
Isothiocyanate

Cyclohexyl
Isothiocyanate

Cyclopentyl
Isothiocyanate

Cyclobutaneca
rbonyl
chloride
(Precursor)

Appearance

Colorless to

pale-yellow oily

liquid[5]

Colorless

liquid[1]

Colorless

liquid[2][6]
Liquid[7]

Odor
Irritating,

pungent[5]
Not specified Pungent[2] Not specified

Boiling Point
152 °C (300 °F)

[5]
Not specified

94 - 95 °C @ 15

mmHg[6]

60 °C / 50

mmHg[7]

Flash Point
46 °C (114.8 °F)

[5]
Not specified Not specified

37 °C (98.6 °F) -

closed cup[7]

Molecular

Formula
C4H5NS[5] C7H11NS[1] C6H9NS C5H7ClO[7]

Solubility
Insoluble in

water[5]
Water soluble[1] Not specified Not specified

Toxicological Information (Based on Analogues)
No specific toxicological data exists for cyclobutanecarbonyl isothiocyanate. The data below

for related compounds indicates a high potential for toxicity.
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Compound Hazard Classification Key Findings

Allyl Isothiocyanate

Acute Toxicity (Oral, Dermal,

Inhalation)[8], Skin

Corrosion/Irritation[8], Serious

Eye Damage[8]

Fatal in contact with skin or if

inhaled.[8] Causes severe skin

burns and eye damage.[8]

Very toxic to aquatic life with

long-lasting effects.[8]

Cyclohexyl Isothiocyanate

Acute Toxicity (Oral, Dermal,

Inhalation)[1], Skin

Corrosion/Irritation (Category

1B)[1], Serious Eye Damage

(Category 1)[1]

Harmful if swallowed, in

contact with skin, or if inhaled.

[1] Causes severe skin burns

and eye damage.[1] May

cause allergy or asthma

symptoms.[3][4]

Cyclopentyl Isothiocyanate

Acute Toxicity (Oral, Dermal,

Inhalation)[2], Skin Irritation

(Category 2)[2], Serious Eye

Irritation (Category 2)[2]

Harmful if swallowed, in

contact with skin, or if inhaled.

[2] Causes skin and serious

eye irritation.[2] May cause

respiratory irritation.[2]

Experimental Protocols
Standard Operating Procedure for Safe Handling
Given the anticipated hazards, a stringent protocol is required when working with

cyclobutanecarbonyl isothiocyanate.

Risk Assessment: Before any experiment, conduct a thorough risk assessment.[9][10] Since

the hazards are not fully known, treat the compound as highly toxic and reactive.[3]

Engineering Controls: All manipulations must be performed in a certified chemical fume hood

to avoid inhalation of vapors.[3] Ensure that a safety shower and eyewash station are

immediately accessible.[5]

Personal Protective Equipment (PPE):

Eye Protection: ANSI Z87.1-compliant safety goggles and a face shield are mandatory.[3]
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Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene).[3] Inspect

gloves before each use and change them frequently.

Body Protection: A flame-resistant lab coat and closed-toe shoes are required.[3]

Handling:

Avoid all personal contact, including inhalation.[11]

Use the smallest quantities possible for the experiment.

Keep the container tightly closed when not in use and store in a cool, dry, well-ventilated

area away from incompatible materials.[11]

Use spark-proof tools and ground all equipment to prevent static discharge.[8]

Waste Disposal:

All waste materials containing the compound must be treated as hazardous waste.

Collect residues in a labeled, sealed container for disposal according to institutional and

local regulations.[8] Do not pour down the drain.[3]

Emergency Protocol for Chemical Spills
Prompt and appropriate action is critical in the event of a spill.[8]

Immediate Actions:

Alert all personnel in the immediate area and evacuate if necessary.[11]

If the spill is large, flammable, or involves a highly toxic material, call emergency services

immediately (911).[5][8]

For Minor Spills (<100 mL, contained in a fume hood):

Ensure proper PPE is worn before attempting cleanup.
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Prevent the spread of the liquid using an inert absorbent material such as vermiculite,

sand, or cat litter.[11] Do not use combustible materials like paper towels.

Carefully scoop the absorbent material into a labeled, sealable container for hazardous

waste disposal.[2]

Decontaminate the spill area with a suitable solvent, followed by soap and water.[1]

For Major Spills (>100 mL or outside a fume hood):

Evacuate the laboratory immediately and close the doors.[5]

Prevent entry to the area.[5]

Notify the institutional environmental health and safety (EHS) office and emergency

responders.[12]

Provide responders with the identity of the spilled material and any known hazard

information.

Visual Workflows
Risk Assessment for Novel Compounds
Caption: A logical workflow for assessing and mitigating risks before handling a novel chemical.

Emergency Response to a Chemical Spill
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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